7-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazolo[4,3-d]pyrimidine

• CAS No.: 89239-60-1
• Molecular Formula: C9H11ClN4
• Molecular Weight: 210.66 g/mol
• IUPAC Name: 7-chloro-1-ethyl-3,5-dimethylpyrazolo[4,3-d]pyrimidine
• InChI: InChI=1S/C9H11ClN4/c1-4-14-8-7(5(2)13-14)11-6(3)12-9(8)10/h4H2,1-3H3
• InChI Key: OEMZJXCVHOFGIL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N=C2Cl)C

Description

7-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazolo[4,3-d]pyrimidine is a useful research compound. Its molecular formula is C9H11ClN4 and its molecular weight is 210.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 16 g (0.083 mol) of 3,5-dimethyl-1-ethyl-7-hydroxy-1H-pyrazolo[4,3-d]pyrimidine and 18.5 g (0.087 mol) of phosphorus pentachloride in 120 ml of phosphorus oxychloride is stirred under reflux five hours. The solution is evaporated in vacuo. The residue is redissolved in ether and percolated over neutral alumina to yield 15 g of 7-chloro-3,5-dimethyl-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine, a low-melting waxy solid (40°-50° C.).